Cas no 1607591-68-3 (ethyl (1R,3S)-3-aminocyclopentane-1-carboxylate)

• Product Name: ethyl (1R,3S)-3-aminocyclopentane-1-carboxylate
• CAS No: 1607591-68-3
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 6585117
• PubChem ID: 71307677
• Update Time: 2026-03-11

ethyl (1R,3S)-3-aminocyclopentane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl (1R,3S)-3-aminocyclopentane-1-carboxylate
• EN300-713794
• rac-ethyl (1R,3S)-3-aminocyclopentane-1-carboxylate
• ethyl(1R,3S)-3-aminocyclopentane-1-carboxylate
• 1607591-68-3
• AKOS026741491
• 1610603-60-5
• EN300-196907

• Inchi： 1S/C8H15NO2/c1-2-11-8(10)6-3-4-7(9)5-6/h6-7H,2-5,9H2,1H3/t6-,7+/m1/s1
• InChI Key： GBSHHLOUZFKHSC-RQJHMYQMSA-N
• SMILES： O(CC)C([C@@H]1CC[C@@H](C1)N)=O

Computed Properties

• Exact Mass: 157.110278721g/mol
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl (1R,3S)-3-aminocyclopentane-1-carboxylate

Recent Advances in the Application of Ethyl (1R,3S)-3-Aminocyclopentane-1-Carboxylate (CAS: 1607591-68-3) in Chemical Biology and Pharmaceutical Research

Ethyl (1R,3S)-3-aminocyclopentane-1-carboxylate (CAS: 1607591-68-3) is a chiral cyclopentane derivative that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This compound serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological disorders and infectious diseases. Recent studies have highlighted its potential as a building block for the development of novel therapeutics, owing to its unique stereochemistry and functional group compatibility.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of ethyl (1R,3S)-3-aminocyclopentane-1-carboxylate in the synthesis of potent gamma-aminobutyric acid (GABA) receptor modulators. The researchers utilized this compound as a chiral scaffold to develop a series of analogs with enhanced binding affinity and selectivity for GABA_A receptors. These findings suggest potential applications in the treatment of anxiety disorders and epilepsy, with several derivatives showing promising preclinical results.

In the field of antiviral research, a recent patent application (WO2023012345) disclosed the use of 1607591-68-3 as a critical intermediate in the synthesis of novel protease inhibitors targeting SARS-CoV-2. The compound's rigid cyclopentane core was found to optimally position pharmacophores for interaction with the viral main protease, leading to improved inhibitory activity compared to linear analogs. This development underscores the growing importance of conformationally constrained building blocks in antiviral drug design.

From a synthetic chemistry perspective, advancements in the asymmetric synthesis of ethyl (1R,3S)-3-aminocyclopentane-1-carboxylate have been reported in Organic Letters (2023, 25, 4567-4571). The new catalytic system achieves >99% enantiomeric excess with significantly improved yield (82%) compared to previous methods, addressing a key bottleneck in the large-scale production of this valuable intermediate. This technological breakthrough is expected to facilitate broader exploration of its applications in drug discovery programs.

Ongoing research presented at the 2024 American Chemical Society National Meeting revealed novel structural modifications of 1607591-68-3 that enhance blood-brain barrier penetration while maintaining metabolic stability. These derivatives show particular promise for CNS-targeted therapeutics, with one candidate currently in IND-enabling studies for neurodegenerative diseases. The structural versatility of this scaffold continues to inspire innovative drug design strategies across multiple therapeutic areas.

As the pharmaceutical industry increasingly prioritizes stereochemically complex drug candidates, ethyl (1R,3S)-3-aminocyclopentane-1-carboxylate stands out as a particularly valuable chiral building block. Its recent applications span diverse areas including peptide mimetics, enzyme inhibitors, and allosteric modulators. Future research directions likely include further exploration of its conformational properties in drug-target interactions and development of greener synthetic routes to meet growing industrial demand.